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Compound of Interest

Compound Name: Thermohexamine hydrochloride

Cat. No.: B15596650 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Thermohexamine hydrochloride, focusing on personal protective equipment

(PPE), operational plans, and disposal protocols. Adherence to these procedural steps will

support the safe and effective use of this compound in your research endeavors.

A Safety Data Sheet (SDS) for Thermohexamine hydrochloride classifies it as not a

hazardous substance or mixture[1]. However, adherence to standard laboratory safety

protocols is crucial to mitigate any potential risks.

Key Safety and Physical Data
While specific quantitative occupational exposure limits have not been established, the

following information provides a summary of the known properties of Thermohexamine
hydrochloride.
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Parameter Data Source

GHS Classification
Not a hazardous substance or

mixture
[1]

Molecular Formula C16H46Cl6N6 [1]

Molecular Weight 535.29 [1]

Recommended Storage

Room temperature, protect

from light. In solvent: -80°C (2

years), -20°C (1 year)

[1]

Personal Protective Equipment (PPE) and Handling
Even when working with substances classified as non-hazardous, a comprehensive approach

to personal protection is a laboratory best practice.

Engineering Controls:
Ventilation: Use only in areas with appropriate exhaust ventilation to avoid the formation and

inhalation of dust and aerosols[1]. A chemical fume hood is recommended for all handling

procedures.

Personal Protective Equipment:
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Impervious gloves and a lab coat or other protective clothing should be worn

to prevent skin contact[1].

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is

recommended.

Hygiene Measures:
Avoid inhalation, and contact with eyes and skin[1].

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in laboratory areas.

Emergency Protocols
First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention[1].

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing. A

physician should be called[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory

support[1].

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical

attention[1].

Fire Fighting:
Suitable Extinguishing Media: Use a water spray, dry chemical, foam, or carbon dioxide

extinguisher[1].

Special Hazards: Combustion may produce irritant fumes. Firefighters should wear self-

contained breathing apparatus and protective clothing[1].

Accidental Release:
Personal Precautions: Wear full personal protective equipment, including respiratory

protection, and ensure adequate ventilation. Evacuate personnel to safe areas[1].

Environmental Precautions: Prevent further leakage or spillage and keep the product away

from drains and water courses[1].

Containment and Cleanup: For solutions, absorb with a liquid-binding material like diatomite.

Decontaminate surfaces by scrubbing with alcohol. Dispose of contaminated materials in

accordance with regulations[1].
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Chemical Spill Response Workflow

Assess the Spill
(Identify substance, quantity, and immediate risks)

Evacuate Immediate Area
(If necessary)

Immediate Hazard
Present

Notify Supervisor and
Safety Officer

All Spills

Don Appropriate PPE
(Gloves, goggles, lab coat)

Contain the Spill
(Use absorbent material)

Clean and Decontaminate
(Scrub with alcohol)

Dispose of Waste
(Follow institutional guidelines)

Document the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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